N-(2-amino-2-oxoethyl)-3-methyl-N-propan-2-yloxetane-3-carboxamide

• IUPAC Name: N-(2-amino-2-oxoethyl)-3-methyl-N-propan-2-yloxetane-3-carboxamide
• InChI: InChI=1S/C10H18N2O3/c1-7(2)12(4-8(11)13)9(14)10(3)5-15-6-10/h7H,4-6H2,1-3H3,(H2,11,13)
• InChI Key: TXLMPVIEKZLIKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC(=O)N)C(=O)C1(COC1)C
• Molecular Formula: C10H18N2O3
• Molecular Weight: 214.26 g/mol

Description

N-(2-amino-2-oxoethyl)-3-methyl-N-propan-2-yloxetane-3-carboxamide is an organic compound with a complex structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-amino-2-oxoethyl)-3-methyl-N-propan-2-yloxetane-3-carboxamide typically involves multiple steps. One common method includes the reaction of glycine with acrylamide derivatives under controlled conditions to form the desired compound . The reaction conditions often require specific temperatures and the presence of catalysts to ensure the correct formation of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors. The process is optimized for high yield and purity, often involving purification steps such as crystallization or chromatography to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

N-(2-amino-2-oxoethyl)-3-methyl-N-propan-2-yloxetane-3-carboxamide undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate.

Reduction: This involves the gain of electrons or hydrogen, commonly using reducing agents such as lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by catalysts or specific reagents.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Palladium on carbon, platinum oxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines .

Scientific Research Applications

N-(2-amino-2-oxoethyl)-3-methyl-N-propan-2-yloxetane-3-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Investigated for its therapeutic potential in treating various diseases, including cancer and inflammatory conditions.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which N-(2-amino-2-oxoethyl)-3-methyl-N-propan-2-yloxetane-3-carboxamide exerts its effects involves interactions with specific molecular targets and pathways. It may act by binding to enzymes or receptors, altering their activity and influencing biochemical processes . The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(2-amino-2-oxoethyl)acrylamide: Shares a similar core structure but differs in functional groups and overall reactivity.

N-(2-amino-2-oxoethyl)ethanediamide: Another related compound with distinct chemical properties and applications.

Uniqueness

Its ability to undergo various chemical reactions and its broad range of scientific applications make it a valuable compound in research and industry .